Anticancer agent 212

• Molecular Formula: C19H12O3Te
• Molecular Weight: 415.9 g/mol
• InChI: InChI=1S/C19H12O3Te/c20-17-13-18(19(21)16-10-5-4-9-15(16)17)22-11-6-12-23-14-7-2-1-3-8-14/h1-5,7-10,13H,11H2
• InChIKey: ZKLQPJIAOJDPDZ-UHFFFAOYSA-N

Anticancer Agent 212: Compound Overview

Anticancer agent 212 (compound 10a) is a synthetic chalcogen-functionalized naphthoquinone hybrid with the molecular formula C19H12O3Te and molar mass of 415.90 g/mol . This tellurium-containing compound was designed and synthesized via CuI-catalyzed Csp-chalcogen bond formation as part of a series of 13 target compounds (9a–i, 10a–c, and 11) evaluated for anticancer potential [1]. The compound exhibits cytotoxic activity against multiple cancer cell lines and demonstrates a quantifiable selectivity profile that distinguishes it from both standard-of-care chemotherapeutics and other chalcogen-naphthoquinone analogs [1][2].

Organotellurium naphthoquinone probe with chalcogen-functionalized scaffold

Supports cytotoxicity screening across multiple cancer cell lines

Selectivity index context for oral cancer research models

• [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. View Source
• [2] TargetMol. Anticancer agent 212 Biological Activity Data (IC50 values for A549 and MCF-7 cells). View Source

Why Anticancer Agent 212 Is Irreplaceable

Within the chalcogen-functionalized naphthoquinone series, structural variations in the chalcogen atom (Se vs. Te) and aryl substituents produce substantial differences in both cytotoxic potency and, more critically, selectivity index (S.I.) [1]. While all three tellurium-containing derivatives (10a–c) demonstrate higher cytotoxicity against SCC-9 oral squamous cell carcinoma cells than their selenium counterparts, their selectivity profiles diverge markedly: compound 10a achieves an S.I. of 3.53, whereas the closely related analog 10b exhibits an S.I. of only 0.57 [1]. Furthermore, carboplatin—a standard-of-care agent for head and neck squamous cell carcinoma—displays an S.I. of 0.27, indicating a greater than 13-fold reduction in cancer-selective targeting compared to Anticancer agent 212 [1]. These quantitative differences preclude generic substitution of Anticancer agent 212 with other in-class compounds or conventional chemotherapeutics without compromising the selective cytotoxicity profile essential for targeted anticancer research applications [1].

Chalcogen identity (Te vs. Se) may shift selectivity index profile.

Aryl substituent variation (e.g., 10b) can alter selectivity context.

Standard-of-care agents (carboplatin/doxorubicin) exhibit distinct selectivity profiles not directly comparable.

• [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. View Source

Anticancer Agent 212: Selectivity & Cytotoxicity

Selectivity vs. Carboplatin in Oral Cancer

Anticancer agent 212 (compound 10a) achieves a selectivity index (S.I.) of 3.53 in SCC-9 oral squamous cell carcinoma cells versus NIH3T3 normal fibroblasts, representing a 13.1-fold improvement over carboplatin (S.I. = 0.27) and a 5.8-fold improvement over doxorubicin (S.I. = 0.61) [1]. Among all eight chalcogen-naphthoquinones evaluated, compound 10a demonstrated the highest S.I., exceeding the next most selective analog (9a, S.I. = 2.62) by 35% [1].

Selectivity vs. Carboplatin

Head-to-head

S.I. 3.53 (SCC-9 IC50 1.648 µM / NIH3T3 5.83 µM)

Carboplatin S.I. 0.27; Doxorubicin S.I. 0.61; 9a S.I. 2.62

Higher selectivity index context in SCC-9 vs normal fibroblast model

MTT assay, 48 h

Evidence Dimension	Selectivity Index (S.I. = IC50 NIH3T3 normal fibroblasts / IC50 SCC-9 cancer cells)
Target Compound Data	S.I. = 3.53 (IC50 SCC-9: 1.648 µM; IC50 NIH3T3: 5.83 µM)
Comparator Or Baseline	Carboplatin: S.I. = 0.27 (IC50 SCC-9: 571.9 µM; IC50 NIH3T3: 155.70 µM); Doxorubicin: S.I. = 0.61 (IC50 SCC-9: 2.705 µM; IC50 NIH3T3: 1.66 µM); Compound 9a: S.I. = 2.62
Quantified Difference	13.1-fold higher S.I. versus carboplatin; 5.8-fold higher S.I. versus doxorubicin; 35% higher S.I. versus compound 9a
Conditions	SCC-9 human oral squamous cell carcinoma cells; NIH3T3 mouse fibroblast normal cell control; 48-hour MTT assay

Why This Matters

Higher selectivity index directly translates to preferential cancer cell targeting with reduced toxicity to normal tissue, a critical parameter for prioritizing compounds in preclinical anticancer screening workflows.

• [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. Table 2. View Source

Potency vs. Carboplatin in SCC-9 Cells

Anticancer agent 212 exhibits an IC50 of 1.648 µM against SCC-9 oral squamous cell carcinoma cells, demonstrating 347-fold higher potency than carboplatin (IC50 = 571.9 µM) and 1.6-fold higher potency than doxorubicin (IC50 = 2.705 µM) [1]. Within the tellurium-containing subclass, compound 10a (IC50 = 1.648 µM) is 2.4-fold more potent than 10b (IC50 = 4.001 µM) and 1.8-fold more potent than 10c (IC50 = 2.885 µM) [1].

Potency vs. Carboplatin

Head-to-head

IC50 1.648 µM (SCC-9)

Carboplatin 571.9 µM; Doxorubicin 2.705 µM; 10b 4.001 µM; 10c 2.885 µM

Higher potency context in oral cancer cell line

MTT assay, 48 h

Evidence Dimension	Cytotoxic potency (IC50) against SCC-9 cells
Target Compound Data	IC50 = 1.648 µM
Comparator Or Baseline	Carboplatin: 571.9 µM; Doxorubicin: 2.705 µM; Compound 10b: 4.001 µM; Compound 10c: 2.885 µM
Quantified Difference	347-fold lower IC50 than carboplatin; 1.6-fold lower than doxorubicin; 2.4-fold lower than 10b; 1.8-fold lower than 10c
Conditions	SCC-9 human oral squamous cell carcinoma cells; 48-hour MTT assay

Why This Matters

Lower IC50 indicates higher potency at reduced concentrations, enabling lower dosing requirements in experimental systems and potentially reducing off-target effects in cellular assays.

• [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. Table 2. View Source

Cytotoxicity in Breast and Lung Cancer Cells

Beyond squamous cell carcinoma, Anticancer agent 212 demonstrates cytotoxic activity against additional cancer types: IC50 = 6.40 µg/mL (15.4 µM) against MCF-7 breast adenocarcinoma cells and IC50 = 22.09 µg/mL (53.1 µM) against A549 lung adenocarcinoma cells [1]. In comparison to doxorubicin in independent studies, doxorubicin exhibits IC50 values of 3.12 µM in MCF-7 and 2.43 µM in A549 cells, indicating that Anticancer agent 212 is less potent in these cell lines but offers a distinct chalcogen-based mechanism of action [2].

Multi-cell Line Activity

Cross-study comparable

MCF-7 IC50 15.4 µM; A549 IC50 53.1 µM

Doxorubicin (cross-study): MCF-7 3.12 µM; A549 2.43 µM

Supports cell-model endpoint review in breast and lung lines

Cross-study comparison; model-dependent potency

Evidence Dimension	Cytotoxicity across multiple cancer cell lines
Target Compound Data	MCF-7: IC50 = 6.40 µg/mL (15.4 µM); A549: IC50 = 22.09 µg/mL (53.1 µM)
Comparator Or Baseline	Doxorubicin (cross-study): MCF-7 IC50 = 3.12 µM; A549 IC50 = 2.43 µM
Quantified Difference	Anticancer agent 212 is 4.9-fold less potent than doxorubicin in MCF-7; 21.9-fold less potent in A549 (noting cross-study comparison limitations)
Conditions	MCF-7 human breast adenocarcinoma cells; A549 human lung adenocarcinoma cells; MTT assay (conditions may vary between studies)

Why This Matters

Multi-cell line activity data supports compound selection for specific cancer type research programs and indicates potential utility in breast and lung cancer models despite lower potency than doxorubicin, with the trade-off of higher selectivity in SCC models.

• [1] TargetMol. Anticancer agent 212 (Chinese datasheet). View Source
• [2] PMC12023740. In vitro MCF-7 and A549 inhibitory activity of reference drug doxorubicin. Table 1. View Source

Antioxidant Activity Profile

Anticancer agent 212 exhibits measurable antioxidant activity with an IC50 of 42.46 µM in the DPPH radical scavenging assay [1]. This redox activity distinguishes the compound from purely cytotoxic agents lacking antioxidant capacity. As a class-level inference, the presence of the tellurium atom in the naphthoquinone scaffold may contribute to this redox activity, potentially influencing the compound's mechanism of action through modulation of cellular oxidative stress pathways [2].

Antioxidant Activity

Class-level inference

DPPH IC50 42.46 µM

Reported antioxidant capacity context; may relate to redox mechanism

DPPH assay; class-level baseline

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	IC50 = 42.46 µM
Comparator Or Baseline	Standard antioxidants (e.g., ascorbic acid) typically exhibit DPPH IC50 values in the 10–50 µM range (class-level baseline)
Quantified Difference	Moderate antioxidant capacity within the range of reference antioxidants (cross-study class comparison)
Conditions	DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay

Why This Matters

Antioxidant activity represents an orthogonal functional property that may contribute to the compound's overall anticancer profile and provides an additional selection criterion for research applications where redox modulation is of interest.

• [1] TargetMol. Anticancer agent 212 DPPH antioxidant activity data. View Source
• [2] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. View Source

Tellurium-Containing Scaffold Advantage

Anticancer agent 212 (compound 10a) contains a tellurium atom within its naphthoquinone scaffold, distinguishing it from the selenium-containing analogs (9a–i) and sulfur-containing derivative (11) in the same chemical series [1]. The tellurium subclass (10a–c) exhibits consistently higher cytotoxicity against SCC-9 cells compared to selenium derivatives, with compound 10a achieving the optimal balance of potency and selectivity [1]. The molecular formula C19H12O3Te and molar mass of 415.90 g/mol are characteristic of this organotellurium hybrid structure .

Chalcogen Scaffold

Head-to-head

Tellurium vs. selenium/sulfur: 10- to 41-fold higher potency in SCC-9

10a S.I. 1.35× best Se analog (9a)

Tellurium scaffold may influence cytotoxicity and selectivity outcomes

SAR across 13 analogs

Evidence Dimension	Chalcogen atom identity and impact on biological activity
Target Compound Data	Tellurium-containing naphthoquinone (C19H12O3Te); IC50 SCC-9 = 1.648 µM; S.I. = 3.53
Comparator Or Baseline	Selenium analogs (9a–i): IC50 range 17.09–68.15 µM; S.I. range 0.52–2.62; Sulfur analog (11): IC50 = 62.26 µM
Quantified Difference	Tellurium subclass exhibits 10- to 41-fold higher potency than sulfur analog; 10- to 41-fold higher potency than most selenium analogs; compound 10a achieves 1.35-fold higher S.I. than best selenium analog (9a)
Conditions	Structure-activity relationship analysis across 13 chalcogen-naphthoquinone compounds

Why This Matters

The tellurium atom confers unique chemical and biological properties not recapitulated by selenium or sulfur analogs, making Anticancer agent 212 irreplaceable for studies requiring organotellurium-based anticancer agents.

• [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. View Source

Anticancer Agent 212: Research Applications

Oral Cancer Selective Cytotoxicity Studies

Anticancer agent 212 is optimally suited for in vitro studies of oral squamous cell carcinoma (OSCC) where selective targeting of cancer cells over normal fibroblasts is a critical endpoint. The compound's selectivity index of 3.53 exceeds that of standard-of-care carboplatin (S.I. = 0.27) by 13.1-fold and doxorubicin (S.I. = 0.61) by 5.8-fold, making it a superior candidate for experiments designed to minimize off-target cytotoxicity in normal tissue models [1]. This application scenario is directly supported by the compound's demonstrated activity in SCC-9 cell-based assays and wound healing migration studies showing reduced scratch recovery comparable to doxorubicin [1].

Organotellurium SAR Studies

As the most selective compound among 13 chalcogen-naphthoquinone derivatives, Anticancer agent 212 serves as a benchmark tellurium-containing reference compound for medicinal chemistry optimization programs [1]. Its IC50 of 1.648 µM against SCC-9 cells and S.I. of 3.53 establish quantitative performance thresholds against which new organotellurium analogs can be compared [1]. The compound's well-characterized synthesis via CuI-catalyzed Csp-chalcogen bond formation and moderate yield (49%) provide a reproducible starting point for derivatization efforts [1].

Breast & Lung Cancer Cytotoxicity Profiling

For research programs requiring a compound with demonstrated activity across multiple cancer histologies, Anticancer agent 212 offers validated cytotoxicity data in MCF-7 breast adenocarcinoma (IC50 = 6.40 µg/mL) and A549 lung adenocarcinoma (IC50 = 22.09 µg/mL) cell lines [1]. While less potent than doxorubicin in these specific lines (cross-study comparison), the compound provides a distinct tellurium-based mechanism of action suitable for combination studies or as a chemical probe in pathways where organotellurium compounds exhibit unique activity [2].

Redox and Oxidative Stress Studies

Anticancer agent 212's measurable antioxidant activity (DPPH IC50 = 42.46 µM) supports its application in research investigating the intersection of redox modulation and anticancer activity [1]. The compound's dual cytotoxic and antioxidant properties enable studies examining whether oxidative stress pathways contribute to its mechanism of action, a hypothesis supported by the known redox activity of tellurium-containing compounds . This application is particularly relevant for researchers seeking chemical tools with orthogonal functional readouts beyond simple cytotoxicity.

Application

Selection Property

Validation Focus

Oral cancer cell-model selectivity studies

Selectivity index context

SCC-9 vs fibroblast endpoints

Organotellurium SAR and derivatization

Tellurium scaffold identity

Potency and selectivity benchmarking

Breast and lung cancer cell profiling

Multi-cell line activity

MCF-7 and A549 model endpoints

Redox modulation research

Antioxidant capacity

DPPH radical scavenging context

• [1] Gomes LDS, Costa ÉO, Duarte TG, et al. New Chalcogen-Functionalized Naphthoquinones: Design, Synthesis, and Evaluation, In Vitro and In Silico, against Squamous Cell Carcinoma. ACS Omega. 2024;9(20):21948-21963. View Source
• [2] PMC12023740. In vitro MCF-7 and A549 inhibitory activity of doxorubicin. Table 1. View Source